Cas no 512-04-9 (Diosgenin)

Diosgenin is a naturally occurring steroid saponin derived from plant sources such as yam or fenugreek. It possesses estrogenic activity and is widely utilized in the production of progesterone and cortisone derivatives. Diosgenin's key advantages include its versatility, cost-effectiveness, and reduced environmental impact compared to traditional petrochemical-derived alternatives.
Diosgenin structure
Diosgenin structure
Product name:Diosgenin
CAS No:512-04-9
MF:C27H42O3
MW:414.620588779449
MDL:MFCD00016887
CID:37906
PubChem ID:24893501

Diosgenin Chemical and Physical Properties

Names and Identifiers

    • Diosgenin
    • HYDROXY-5-SPIROSTENE
    • 3b-hydroxy-5-spirostene
    • 3BETA-HYDROXY-5-SPIROSTENE
    • 5,25R-SPIROSTEN-3BETA-OL
    • 5,20-ALPHA, 22-ALPHA, 25D-SPIROSTEN-3-BETA-OL
    • 5, 20, 22, 25D-SPIROSTEN-3-OL
    • [25R]-5-SPIROSTEN-3BETA-OL
    • Diosgenine
    • DIOSGENIN (AS) PrintBack
    • DIOSGENIN(SAPOGENIN)(P) PrintBack
    • Spirost-5-en-3-ol,(3b,25R)-
    • Wild Yam Extract Powder
    • (25R)-5-Spirosten-3β-ol
    • 3β-Hydroxy-5-spirostene
    • DELTA 5,20A,22A,25D-SPIROSTEN-3BETA-OL
    • Nitogenin
    • (25R)-Spirost-5-en-3beta-ol
    • [ "" ]
    • 3β-hydroxy-5-spirostene; nitogenin
    • K49P2K8WLX
    • (25R)-spirost-5-en-3beta-diol
    • (20R,25R)-Spirost-5-en-3beta-ol
    • 22alpha-Spirost-5-en-3beta-ol
    • SP 37
    • (3beta,25R)-spirost-5-en-3-ol
    • (25R)-5-Spirosten-3beta-ol
    • nitrogen in
    • Diosgenin,(S)
    • (7S,8S,10S,13
    • Diosgenine,95%
    • MDL: MFCD00016887
    • Inchi: 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3/t16-,17+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
    • InChI Key: WQLVFSAGQJTQCK-VKROHFNGSA-N
    • SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
    • BRN: 0094582

Computed Properties

  • Exact Mass: 414.313395g/mol
  • Surface Charge: 0
  • XLogP3: 5.7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 414.313395g/mol
  • Monoisotopic Mass: 414.313395g/mol
  • Topological Polar Surface Area: 38.7Ų
  • Heavy Atom Count: 30
  • Complexity: 746
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Molecular Weight: 414.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0483 (rough estimate)
  • Melting Point: 205.0 to 208.0 deg-C
  • Boiling Point: 527.1°C at 760 mmHg
  • Flash Point: 272.6 °C
  • Refractive Index: 1.4700 (estimate)
  • Solubility: chloroform: 20 mg/mL, clear, slightly yellow
  • Water Partition Coefficient: Soluble in chloroform (50 mg/ml), ethanol (83 mg/ml at 25°C), water (<1 mg/ml at 25°C), DMSO (<1 mg/ml at 25°C), and methanol.
  • PSA: 38.69000
  • LogP: 5.71390
  • Merck: 3295
  • Specific Rotation: D25 -129° (c = 1.4 in CHCl3)
  • Solubility: Soluble in petroleum ether, ethanol, chloroform and other organic solvents, insoluble in water

Diosgenin Security Information

  • Hazard Statement: H302-H315-H319-H335
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37
  • RTECS:WH1450000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38

Diosgenin Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diosgenin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D511211-20mg
Diosgenin
512-04-9 97%
20mg
$200 2023-09-03
Oakwood
M03858-25g
Diosgenin
512-04-9 95%
25g
$26.00 2024-07-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T2867-200 mg
Diosgenin
512-04-9 99.72%
200mg
¥693.00 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012154-5g
Diosgenin
512-04-9 95%
5g
¥69 2024-05-23
Chengdu Biopurify Phytochemicals Ltd
BP0504-20mg
Diosgenin
512-04-9 98%
20mg
$30 2023-09-20
TRC
D484700-5g
Diosgenin
512-04-9
5g
$ 57.00 2023-09-07
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP0124-20mg
Diosgenin
512-04-9 HPLC≥98%
20mg
¥50元 2023-09-15
ChemFaces
CFN99515-20mg
Diosgenin
512-04-9 >=98%
20mg
$30 2023-09-19
Chemenu
CM253305-500g
Diosgenin
512-04-9 95+%
500g
$*** 2023-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D101263-20mg
Diosgenin
512-04-9 ,>95%
20mg
¥108.90 2023-09-03

Diosgenin Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:512-04-9)Diosgenin
Order Number:TB02041
Stock Status:in Stock
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Purity:>98%
Pricing Information Last Updated:Tuesday, 21 January 2025 17:57
Price ($):price inquiry

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